Cas no 2580185-30-2 (3-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid
• CAS No: 2580185-30-2
• MF: C₁₂H₁₆N₂O₆S
• MW: 316.330242156982
• CID: 5658945
• PubChem ID: 165890312
• Update Time: 2025-11-06

3-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl]amino}-4-sulfamoylbenzoic acid
• EN300-27723209
• 2580185-30-2
• 3-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid

• Inchi： 1S/C12H16N2O6S/c1-12(2,3)20-11(17)14-8-6-7(10(15)16)4-5-9(8)21(13,18)19/h4-6H,1-3H3,(H,14,17)(H,15,16)(H2,13,18,19)
• InChI Key： SOYHPINUJMZFHT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1NC(=O)OC(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 316.07290741g/mol
• Monoisotopic Mass: 316.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 144Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid

Comprehensive Overview of 3-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid (CAS No. 2580185-30-2)

The compound 3-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid (CAS No. 2580185-30-2) is a highly specialized chemical entity with significant relevance in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a tert-butoxycarbonyl (Boc) protecting group, a sulfamoyl moiety, and a carboxylic acid, making it a versatile intermediate in organic synthesis and drug development. Its structural complexity and potential applications have garnered attention in academic and industrial settings, particularly in the design of protease inhibitors and enzyme modulators.

In recent years, the demand for sulfonamide-based compounds like 3-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid has surged due to their role in targeting metabolic pathways and inflammatory processes. Researchers are increasingly exploring its utility in structure-activity relationship (SAR) studies, where the Boc group serves as a temporary protective measure for amines during multi-step syntheses. This compound’s benzoic acid backbone further enhances its compatibility with peptide coupling reactions, a critical aspect of modern medicinal chemistry.

The CAS No. 2580185-30-2 identifier ensures precise tracking of this compound in regulatory and safety databases, a feature highly valued by laboratories adhering to Good Laboratory Practices (GLP). With the rise of computational drug design, molecular derivatives of 3-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid are frequently modeled to predict binding affinities for targets like carbonic anhydrases or G-protein-coupled receptors (GPCRs). Such applications align with trending searches for "Boc-protected sulfonamides" and "carboxylic acid derivatives in drug discovery," reflecting its interdisciplinary appeal.

From a synthetic perspective, the tert-butoxycarbonylamino group in this compound offers stability under acidic conditions, a property exploited in solid-phase peptide synthesis (SPPS). This aligns with industry demands for scalable and efficient methodologies, as evidenced by frequent queries about "Boc deprotection strategies" and "sulfonamide functionalization." Moreover, the 4-sulfamoylbenzoic acid segment contributes to water solubility, a key parameter in optimizing bioavailability—a hot topic in pre-clinical research forums.

Environmental and safety considerations are also integral to discussions around CAS No. 2580185-30-2. While not classified as hazardous, its handling requires standard precautions for organic intermediates, resonating with search trends like "safe handling of sulfonamides" and "Boc-group stability." The compound’s compatibility with green chemistry principles—such as minimal waste generation—further enhances its profile in sustainable pharmaceutical manufacturing.

In summary, 3-{(tert-butoxy)carbonylamino}-4-sulfamoylbenzoic acid represents a nexus of innovation in synthetic chemistry and therapeutic development. Its multifaceted applications, from peptide engineering to enzyme inhibition, position it as a critical tool for researchers addressing challenges in precision medicine and high-throughput screening. As interest grows in tailored molecular scaffolds, this compound’s role is poised to expand, driven by both academic curiosity and industrial necessity.